Cas no 64967-16-4 (2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-)

64967-16-4 structure
Product name:2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-
2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl-
- 5-fluoropyrimidin-2-one beta-ribofuranoside
- 2(1H)-Pyrimidinone, 5-fluoro-1-.beta.-D-ribofuranosyl-
- 2(1H)-Pyrimidinone, 5-fluoro-1-beta-D-ribofuranosyl-
- 5-Fluoro-zebularine
- 5-fluoropyrimidin-2-one-ribonucleoside
- 5-fluorozebularine
- 5-Fluoropyrimidin-2-one riboside
- 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidin-2(1H)-one
- 1beta-D-Ribofuranosyl-5-fluoropyrimidin-2(1H)-one
- 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidin-2-one
- 5-Fpor
- 64967-16-4
- 5-F-Zebularine
- 5-Fluoropyrimidin-2-one ribonucleoside
- NSC 318509
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- Inchi: InChI=1S/C9H11FN2O5/c10-4-1-11-9(16)12(2-4)8-7(15)6(14)5(3-13)17-8/h1-2,5-8,13-15H,3H2/t5-,6-,7-,8-/m1/s1
- InChI Key: BISROEGZKWHITE-WCTZXXKLSA-N
- SMILES: C1=C(C=NC(=O)N1C2C(C(C(O2)CO)O)O)F
Computed Properties
- Exact Mass: 246.06519962g/mol
- Monoisotopic Mass: 246.06519962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 103Ų
2(1H)-Pyrimidinone,5-fluoro-1-b-D-ribofuranosyl- Related Literature
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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3. Back matter
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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